Cas no 1105191-82-9 (5-(2,4-Difluorophenyl)-1,2-oxazol-3-ylmethanamine)

• Product Name: 5-(2,4-Difluorophenyl)-1,2-oxazol-3-ylmethanamine
• CAS No: 1105191-82-9
• MF: C₁₀H₈F₂N₂O
• MW: 210.180129051208
• MDL: MFCD11986437
• CID: 4572031
• PubChem ID: 33676775
• Update Time: 2025-06-12

5-(2,4-Difluorophenyl)-1,2-oxazol-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methanamine
• 3-Isoxazolemethanamine, 5-(2,4-difluorophenyl)-
• 5-(2,4-Difluorophenyl)-1,2-oxazol-3-ylmethanamine

• MDL： MFCD11986437
• Inchi： 1S/C10H8F2N2O/c11-6-1-2-8(9(12)3-6)10-4-7(5-13)14-15-10/h1-4H,5,13H2
• InChI Key： YEAOBZWPCOMYAO-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(F)C=C2F)=CC(CN)=N1

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

5-(2,4-Difluorophenyl)-1,2-oxazol-3-ylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-(2,4-Difluorophenyl)-1,2-oxazol-3-ylmethanamine

Comprehensive Overview of 5-(2,4-Difluorophenyl)-1,2-oxazol-3-ylmethanamine (CAS No. 1105191-82-9)

The compound 5-(2,4-Difluorophenyl)-1,2-oxazol-3-ylmethanamine (CAS No. 1105191-82-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluorophenyl and oxazole moieties, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like 5-(2,4-Difluorophenyl)-1,2-oxazol-3-ylmethanamine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic profiles. The compound’s amine functional group further expands its utility, enabling facile derivatization for combinatorial chemistry and high-throughput screening.

From an SEO perspective, users frequently search for terms such as "fluorinated heterocycles," "oxazole derivatives in drug design," and "CAS 1105191-82-9 applications." These queries reflect the compound’s relevance in cutting-edge research. Additionally, the rise of AI-driven drug discovery has amplified interest in such molecules, as they are often used to train machine learning models for predictive pharmacology.

The synthesis of 5-(2,4-Difluorophenyl)-1,2-oxazol-3-ylmethanamine typically involves multi-step organic reactions, including cyclization and fluorination protocols. Its purity and yield are critical for downstream applications, prompting advancements in green chemistry and catalytic methods to optimize production. Environmental concerns and regulatory pressures have also driven the adoption of sustainable synthesis routes, making this compound a case study for eco-friendly chemical manufacturing.

Beyond pharmaceuticals, 5-(2,4-Difluorophenyl)-1,2-oxazol-3-ylmethanamine has potential in material science, particularly in the development of fluorescent probes and organic electronic materials. Its aromatic system and electron-rich heterocycle contribute to desirable optoelectronic properties, aligning with the global push for advanced functional materials.

In summary, 5-(2,4-Difluorophenyl)-1,2-oxazol-3-ylmethanamine (CAS No. 1105191-82-9) represents a versatile scaffold with broad interdisciplinary appeal. Its integration into drug discovery pipelines, agrochemical formulations, and material innovations underscores its importance in modern science. As research continues to uncover new applications, this compound is poised to remain a focal point in both academic and industrial settings.